2,6-Diamino-4-chloropyrimidine 1-oxide

Description

2,6-Diamino-4-chloropyrimidine 1-oxide, also known as Minoxidil EP Impurity A, is a chemical compound with the molecular formula C4H5ClN4O and a molecular weight of 160.56 . It is used as an impurity standard for the antihypertensive and antialopecia agent Minoxidil . Synonyms for this compound include Nsc137211, Minoxidiol, and 6-Chloropyrimidine-2,4-diamine 3-Ox .

This chemical substance is a solid in particulate or powder form, with a melting point of 185 °C (dec) . The predicted boiling point is 506.5±53.0 °C, and the density is approximately 1.91±0.1 g/cm3 . It exhibits slight solubility in DMSO, dichloromethane, and methanol . 2,6-Diamino-4-chloropyrimidine 1-oxide is light sensitive .

A similar compound is 2,4-Diamino-6-chloropyrimidine, which is a member of pyrimidines and an organohalogen compound .

• CAS No.: 34960-71-9
• Product Name: 2,6-Diamino-4-chloropyrimidine 1-oxide
• Molecular Formula: C4H5ClN4O
• Molecular Weight: 160.56 g/mol
• IUPAC Name: 6-chloro-3-hydroxy-2-iminopyrimidin-4-amine
• Standard InChI: InChI=1S/C4H5ClN4O/c5-2-1-3(6)9(10)4(7)8-2/h1,7,10H,6H2
• Standard InChIKey: DOYINGSIUJRVKA-UHFFFAOYSA-N
• SMILES: C1=C(N(C(=N)N=C1Cl)O)N
• Canonical SMILES: C1=C(N(C(=N)N=C1Cl)O)N
• Synonyms: 6-​Chloro-​2,​3-​dihydro-​3-​hydroxy-​2-​imino-4-​pyrimidinamine
• PubChem Compound: 1551525
• Last Modified: Sep 16 2023